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Compound of Interest

Compound Name: Tin(II) oxalate

Cat. No.: B129317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for tin(II) oxalate (CAS No. 814-94-8). The information is compiled and presented to meet the

needs of professionals in research and drug development, with a focus on quantitative data,

experimental context, and clear visual representations of safety protocols.

Chemical and Physical Properties
Tin(II) oxalate, also known as stannous oxalate, is a white, crystalline powder.[1] It is sparingly

soluble in water but soluble in dilute hydrochloric acid.[2][3] The key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value References

Chemical Formula C₂O₄Sn [4][5]

Molecular Weight 206.73 g/mol [4][5][6]

Appearance
White to off-white crystalline

powder/solid
[1][4]

Odor
Odorless or with a faint, non-

distinct scent
[7]

Melting Point
280 °C (536 °F; 553 K) with

decomposition
[1][2]

Density 3.56 g/cm³ [2]

Solubility in water 0.5 g/L [2]

Flash Point Not applicable [6]

Toxicological Data
Tin(II) oxalate is classified as harmful if swallowed or in contact with skin.[8] The primary

toxicological concern arises from both the tin component, which can affect organs with

prolonged exposure, and the oxalate ion.[7][9]

Toxicity Metric Value Species Route References

LD50 (Median

Lethal Dose)
3620 mg/kg Rat Oral [4][8]

LD50 (Median

Lethal Dose)
3400 mg/kg Rat Oral [10]

Note on Toxicity Values: The slight variation in reported LD50 values is common and can

depend on the specific experimental conditions.

Hazard Identification and GHS Classification
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. Tin(II) oxalate has the following GHS

classifications:
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Hazard
Class

Category
Hazard
Statement

Pictogram
Signal
Word

References

Acute

Toxicity, Oral
4

H302:

Harmful if

swallowed

Warning [8][11]

Acute

Toxicity,

Dermal

4

H312:

Harmful in

contact with

skin

Warning [8][11]

Skin

Corrosion/Irrit

ation

1C

H314:

Causes

severe skin

burns and

eye damage

Danger [6][11][12]

Serious Eye

Damage/Irrita

tion

1

H318:

Causes

serious eye

damage

Danger [2][11]

Respiratory

Sensitization
1

H334: May

cause allergy

or asthma

symptoms or

breathing

difficulties if

inhaled

Danger [6][12]

Skin

Sensitization
1

H317: May

cause an

allergic skin

reaction

Warning [6][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/test-no-401-acute-oral-toxicity_9789264040113-en.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/test-no-401-acute-oral-toxicity_9789264040113-en.html
http://lib3.dss.go.th/fulltext/c_book/540-549/543.01OECDV1Ref.pdf
https://www.oecd.org/en/publications/test-no-401-acute-oral-toxicity_9789264040113-en.html
https://auxilife.com/oecd-announces-comprehensive-updates-to-chemical-testing-guidelines-strengthening-environmental-protection-and-animal-welfare/
https://www.ccohs.ca/oshanswers/chemicals/ld50.html
https://www.oecd.org/en/publications/test-no-401-acute-oral-toxicity_9789264040113-en.html
http://lib3.dss.go.th/fulltext/c_book/540-549/543.01OECDV1Ref.pdf
https://auxilife.com/oecd-announces-comprehensive-updates-to-chemical-testing-guidelines-strengthening-environmental-protection-and-animal-welfare/
http://lib3.dss.go.th/fulltext/c_book/540-549/543.01OECDV1Ref.pdf
https://www.oecd.org/en/publications/test-no-401-acute-oral-toxicity_9789264040113-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific

Target Organ

Toxicity

(Repeated

Exposure)

1

H372:

Causes

damage to

organs

through

prolonged or

repeated

exposure

Danger [6][9]

Experimental Protocols
Acute Oral Toxicity (LD50) Determination (Based on
OECD Test Guideline 401)
The reported oral LD50 value for tin(II) oxalate in rats was likely determined following a

protocol similar to the now-rescinded OECD Test Guideline 401 or its subsequent alternatives

(e.g., OECD 420, 423, 425).[1][9][10] These guidelines are internationally recognized standards

for assessing the acute toxicity of chemicals.[4][8]

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally in a single dose.[9]

Methodology:

Test Animals: Healthy, young adult laboratory rats of a single strain are used.[2][9] Both

sexes may be used, but studies often use a single sex, typically females, as they can be

more sensitive.[13]

Housing and Acclimatization: Animals are housed in controlled conditions with a specific

temperature (around 22°C ± 3°C) and humidity (30-70%).[9] They are allowed to acclimatize

to the laboratory conditions before the study begins.

Dose Preparation: The test substance, tin(II) oxalate, is typically prepared as a solution or

suspension in a suitable vehicle (e.g., water or a corn oil).

Administration: The substance is administered in graduated doses to several groups of

fasted animals.[9][13] A single dose is given to each animal via oral gavage.[9]
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Observation: Animals are observed for mortality, signs of toxicity (e.g., tremors, convulsions,

salivation, diarrhea, lethargy), and changes in body weight for a period of at least 14 days.[5]

[9]

Necropsy: All animals that die during the study and all surviving animals at the end of the

observation period are subjected to a gross necropsy to identify any pathological changes.[9]

Data Analysis: The LD50 is calculated statistically as the dose that is expected to cause

death in 50% of the test animals.[9]

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling of tin(II) oxalate is crucial to minimize exposure and ensure laboratory safety.

The following diagram illustrates the recommended workflow for handling this compound.
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Safe Handling Workflow for Tin(II) Oxalate

Preparation

Handling

Post-Handling

Start: Obtain Tin(II) Oxalate

Assess Risks & Review SDS

Don Appropriate PPE:
- Safety Goggles/Face Shield

- Chemical-Resistant Gloves (Nitrile)
- Lab Coat/Protective Suit

- NIOSH-approved Respirator (if dust is generated)

Work in a well-ventilated area,
preferably a chemical fume hood

Avoid dust formation and inhalation

Avoid contact with skin, eyes, and clothing

Do not eat, drink, or smoke
in the work area

Store in a tightly closed container
in a cool, dry, well-ventilated place

Dispose of waste according to
local, state, and federal regulations

Wash hands and exposed skin
thoroughly after handling

End

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of tin(II) oxalate.
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Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.

The following decision tree outlines the recommended emergency response procedures.

Emergency Response for Tin(II) Oxalate Incidents

Personal ExposureSpill

Incident Occurs

Inhalation

Exposure Type

Skin Contact Eye Contact IngestionEvacuate area if necessary.
Wear appropriate PPE.

Spill

Move to fresh air.
If not breathing, give artificial respiration.

Consult a physician.

Action

Take off contaminated clothing.
Wash off with soap and plenty of water.

Consult a physician.

Action

Rinse thoroughly with plenty of water for
at least 15 minutes.
Consult a physician.

Action

Do NOT induce vomiting.
Rinse mouth with water.

Consult a physician.

Action

Prevent further leakage.
Do not let enter drains.

Sweep up and shovel into a
suitable, closed container for disposal.

Avoid creating dust.

Click to download full resolution via product page

Caption: A decision tree for emergency response to incidents involving tin(II) oxalate.

Fire and Explosion Data
Tin(II) oxalate is not flammable.[10] However, in the event of a fire, suitable extinguishing

media include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[4][8]
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Firefighters should wear self-contained breathing apparatus.[4][8] Upon thermal decomposition,

it can release irritating gases and vapors, including carbon oxides and tin/tin oxides.[4][14]

Storage and Disposal
Storage: Store tin(II) oxalate in a cool, dry, and well-ventilated place.[8][14] Keep the container

tightly closed.[4][8]

Disposal: Dispose of unused product and contaminated packaging as hazardous waste in

accordance with local, state, and federal regulations.[8] Do not allow the product to enter

drains.[4][8]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). Always consult the SDS provided by the manufacturer

before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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